Cas no 82-46-2 (1,5-Dichloroanthraquinone)

1,5-Dichloroanthraquinone is a chlorinated derivative of anthraquinone, primarily used as an intermediate in the synthesis of dyes, pigments, and specialty chemicals. Its molecular structure, featuring two chlorine substituents at the 1 and 5 positions, enhances its reactivity and suitability for further functionalization. This compound exhibits high thermal stability and compatibility with various organic synthesis processes, making it valuable in producing vivid and lightfast dyes. Its well-defined chemical properties ensure consistent performance in industrial applications, particularly in the manufacture of anthraquinone-based colorants. The product is typically supplied as a fine crystalline powder with high purity, meeting stringent industry standards for quality and reproducibility.
1,5-Dichloroanthraquinone structure
1,5-Dichloroanthraquinone structure
Product Name:1,5-Dichloroanthraquinone
CAS No:82-46-2
MF:C14H6Cl2O2
MW:277.10224199295
MDL:MFCD00001190
CID:81705
PubChem ID:24893947
Update Time:2025-10-31

1,5-Dichloroanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dichloroanthraquinone
    • 1,5-dichloroanthracene-9,10-dione
    • 10-Anthracenedione, 1,5-dichloro-9
    • 1,5-dichloro-anthraquinon
    • 1,5-dichloranthrachinon
    • 1,5-Dichloro-9,10-anthraquinone
    • NSC 13969
    • 9,10-Anthracenedione, 1,5-dichloro-
    • ANTHRAQUINONE, 1,5-DICHLORO-
    • 1,5-Dichloranthrachinon [Czech]
    • 1, 5-Dichloroanthraquinone
    • S335V6MF9E
    • MQIUMARJCOGCIM-UHFFFAOYSA-N
    • NSC13969
    • 1,5 Dichloro Aq
    • 9, 1,5-dichloro-
    • 1,5-Dichloroantraquinone
    • Maybridge1_002222
    • Anthraquinone,5-dichloro-
    • CBMicro_
    • 1,5-Dichloro-9,10-anthracenedione (ACI)
    • Anthraquinone, 1,5-dichloro- (6CI, 7CI, 8CI)
    • AKOS001583243
    • CS-W012310
    • 1,5-dichloro-9,10-anthracenedione
    • 1,5-dichloro anthraquinone
    • NS00038203
    • FT-0606954
    • D0328
    • 1,5-dichloro-anthraquinone
    • WLN: L C666 BV IVJ DG KG
    • MFCD00001190
    • 1,5-dichloro-9,10-dihydroanthracene-9,10-dione
    • CBMicro_015239
    • NSC-13969
    • BIM-0015275.P001
    • Q27288514
    • HMS547M22
    • InChI=1/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6
    • 1,5-Dichloroanthra-9,10-quinone
    • SR-01000631719-1
    • 1,5-Dichloroanthraquinone, 96%
    • AS-14370
    • UNII-S335V6MF9E
    • 82-46-2
    • CCG-41659
    • EINECS 201-424-0
    • 1,5-bischloroanthraquinone
    • SCHEMBL125609
    • W-104174
    • AC-11726
    • EU-0066588
    • 1,5-Dichloroanthra-9,10-quinone #
    • AI3-38301
    • DTXSID3058874
    • 1,5-Dichloro-9,10-anthracenedione; 1,5-Dichloro-9,10-anthraquinone; 1,5-Dichloroanthraquinone; NSC 13969
    • A10808
    • DTXCID1048251
    • STK054157
    • MDL: MFCD00001190
    • Inchi: 1S/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6H
    • InChI Key: MQIUMARJCOGCIM-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2Cl)C(=O)C2C1=CC=CC=2Cl
    • BRN: 402592

Computed Properties

  • Exact Mass: 275.97400
  • Monoisotopic Mass: 275.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Yellow crystal
  • Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 248.0 to 253.0 deg-C
  • Boiling Point: 387.84°C (rough estimate)
  • Flash Point: 191.7 °C
  • Refractive Index: 1.4730 (estimate)
  • Solubility: Insuluble (4.2E-5 g/L) (25 ºC),
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 34.14000
  • LogP: 3.76880
  • Solubility: It is soluble in nitrobenzene, anisole and benzyl alcohol, but poorly soluble in alcohol, acetic acid, benzene and toluene.

1,5-Dichloroanthraquinone Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P280,P264,P305+P351+P338,P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-36
  • Safety Instruction: S24/25
  • RTECS:CB6495000
  • Hazardous Material Identification: Xi Xn
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Store at room temperature

1,5-Dichloroanthraquinone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,5-Dichloroanthraquinone Pricemore >>

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1,5-Dichloroanthraquinone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Vanadium oxide (V2O5) ,  Telluric acid (H6TeO6) ;  453 °C
Reference
Halogen-substituted anthraquinones
, Federal Republic of Germany, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sulfuric acid ,  Sodium chlorate ,  Ammonium chloride Solvents: Water ;  4 h, reflux
Reference
Chlorination of anthraquinone sulfonic acids
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorine ;  heated
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  2 h, 100 °C
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 5

Reaction Conditions
Reference
Anthraquinoidal yellow vat dye mixtures
, Czechoslovakia, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Pyridine, 2-methyl-, hydrochloride (1:1) Solvents: Sulfolane ;  8 h, 200 °C
Reference
Chloroanthraquinones from nitroanthraquinones
, Federal Republic of Germany, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Nitric acid ;  3 h, 40 - 42 °C; 1 h, 65 - 70 °C
2.1 Reagents: Chlorine ;  heated
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Treatment of waste waters
, Federal Republic of Germany, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Phthalic anhydride ;  6 h, 195 - 200 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Phthalic anhydride ;  150 min, 240 - 245 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Chlorine ;  40 min, 300 °C
Reference
Halogenated anthraquinones
, Federal Republic of Germany, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Chloric acid
Reference
Anthraquinonesulfonic acids
Fierz-David, H. E.; et al, Helvetica Chimica Acta, 1927, 10, 197-227

1,5-Dichloroanthraquinone Raw materials

1,5-Dichloroanthraquinone Preparation Products

1,5-Dichloroanthraquinone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:82-46-2)1,5-DICHLOROANTHRAQUINONE
Order Number:sfd6157
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82-46-2)1,5-Dichloroanthraquinone
Order Number:LE1590
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 1,5-Dichloroanthraquinone

Professional Introduction to 1,5-Dichloroanthraquinone (CAS No. 82-46-2)

1,5-Dichloroanthraquinone, with the chemical formula C14H4Cl2O2, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring two chlorine substituents on an anthraquinone backbone, imparts unique reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules. This article provides a comprehensive overview of 1,5-Dichloroanthraquinone, emphasizing its chemical properties, applications, and recent advancements in its utilization within the pharmaceutical and materials science sectors.

The chemical structure of 1,5-Dichloroanthraquinone consists of a benzene-like core with two additional oxygen atoms and two chlorine atoms attached at the 1 and 5 positions. This arrangement enhances its electrophilic nature, making it a versatile building block for further functionalization. The presence of chlorine atoms not only influences its reactivity but also contributes to its stability under various conditions, which is crucial for industrial applications.

In recent years, 1,5-Dichloroanthraquinone has garnered attention in the pharmaceutical industry due to its potential as a precursor for developing novel therapeutic agents. Researchers have been exploring its derivatives as candidates for treating a range of diseases, including cancer and infectious disorders. The anthraquinone scaffold is well-known for its biological activity, and modifications such as chlorination can enhance specific pharmacological properties.

A notable application of 1,5-Dichloroanthraquinone is in the synthesis of anticancer drugs. Anthraquinone derivatives have demonstrated efficacy in inhibiting tumor growth by interfering with DNA replication and cell cycle progression. For instance, studies have shown that certain chlorinated anthraquinones exhibit strong cytotoxic effects on various cancer cell lines. The chlorine atoms in 1,5-Dichloroanthraquinone facilitate further chemical modifications, allowing researchers to fine-tune the molecule's pharmacokinetic and pharmacodynamic profiles.

The material science sector also benefits from the properties of 1,5-Dichloroanthraquinone. Its ability to absorb UV light makes it useful in photoreactive materials and dyes. Additionally, it has been investigated for use in organic electronics, where its electron-withdrawing nature enhances charge transport properties in semiconducting materials. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

Recent research has focused on improving the synthetic routes to 1,5-Dichloroanthraquinone to enhance yield and purity. Advances in catalytic methods have enabled more efficient production processes, reducing costs and environmental impact. Furthermore, green chemistry principles have been applied to develop more sustainable synthetic pathways, aligning with global efforts to minimize hazardous waste.

The biological activity of derivatives of 1,5-Dichloroanthraquinone has been extensively studied. Researchers have identified several analogs that exhibit potent antimicrobial properties against resistant bacterial strains. This discovery is particularly significant in an era where antibiotic resistance poses a growing threat to public health. The chlorine atoms in the molecule appear to play a crucial role in disrupting bacterial cell membranes and inhibiting vital enzymatic processes.

In conclusion, 1,5-Dichloroanthraquinone (CAS No. 82-46-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique chemical structure enables diverse functionalization strategies, making it a valuable intermediate for developing new drugs and advanced materials. As research continues to uncover new uses for this compound, its significance in modern chemistry is likely to grow even further.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:82-46-2)1,5-DICHLOROANTHRAQUINONE
sfd6157
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:82-46-2)1,5-Dichloroanthraquinone
LE1590
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email